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Compound of Interest

Compound Name: Phenyl methanesulfonate
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Abstract

N-Phenylmethanesulfonamide is a crucial intermediate and building block in the synthesis of
various pharmaceutical compounds, particularly those targeting neurological disorders, and
serves as a structural motif in many bioactive molecules.[1][2] Its synthesis is of significant
interest for industrial and research applications. This document provides detailed protocols for
the large-scale synthesis of N-phenylmethanesulfonamide, focusing on two common methods
utilizing different bases. It includes comprehensive experimental procedures, quantitative data
summaries, and troubleshooting guidance to facilitate efficient and high-yield production.

General Reaction Pathway

The synthesis of N-phenylmethanesulfonamide is typically achieved through the nucleophilic
substitution reaction of aniline with methanesulfonyl chloride.[1][3] A base, such as pyridine or
triethylamine, is used to scavenge the hydrochloric acid generated during the reaction.[3] The
reaction proceeds via a nucleophilic attack of the nitrogen atom of aniline on the electrophilic
sulfur atom of methanesulfonyl chloride, followed by the elimination of a chloride ion and
deprotonation by the base to yield the final product.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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